N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea

• IUPAC Name: 1-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C21H24N4O/c1-14-8-10-18(11-9-14)13-25-17(4)20(16(3)24-25)23-21(26)22-19-7-5-6-15(2)12-19/h5-12H,13H2,1-4H3,(H2,22,23,26)
• InChI Key: VKWDMKDQAOCRLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(C(=N2)C)NC(=O)NC3=CC=CC(=C3)C)C
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields such as medicine, agriculture, and materials science. This compound has been synthesized using various methods and has shown promising results in several scientific studies.

Mechanism of Action

The mechanism of action of N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or proteins in the body, leading to its anti-inflammatory and anti-cancer effects. In agriculture, this compound may act by inhibiting specific enzymes or proteins in plants, leading to its herbicidal and growth-regulating effects.
Biochemical and Physiological Effects:
N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea has been shown to have various biochemical and physiological effects. In medicine, this compound has been shown to reduce inflammation and inhibit the growth of cancer cells. In agriculture, this compound has been shown to inhibit the growth of weeds and regulate the growth of crops. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea in lab experiments include its high purity and stability, as well as its potential use in various scientific fields. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for the study of N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea. In medicine, further studies are needed to fully understand its anti-inflammatory and anti-cancer effects, as well as its potential use in the treatment of other diseases. In agriculture, further studies are needed to fully understand its herbicidal and growth-regulating effects, as well as its potential use in the development of new crop varieties. In materials science, further studies are needed to fully understand its potential use in the development of new materials with unique properties. Overall, the study of N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea has the potential to lead to significant advancements in various scientific fields.

Scientific Research Applications

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(3-methylphenyl)urea has been extensively studied for its potential use in various scientific fields. In medicine, this compound has shown promising results as an anti-inflammatory agent, as well as a potential treatment for cancer. In agriculture, this compound has been studied for its potential use as a herbicide, as well as a growth regulator for crops. In materials science, this compound has been studied for its potential use in the development of new materials with unique properties.